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Compound of Interest |

Compound Name: 4-Chloro-4'-ethylbenzophenone

CAS No.: 71766-56-8

Cat. No.: B1302642

. J

Executive Summary

4-Chloro-4'-ethylbenzophenone (CAS: 71766-56-8) is a halogenated aromatic ketone.[1][2]
[3] Unlike standard organic waste, this compound contains a chlorine substituent that dictates a
specific disposal pathway.

Immediate Operational Directives:

o DO NOT mix with non-halogenated organic solvents (e.g., Acetone, Methanol waste
streams).

o DO NOT dispose of down the drain.[4] It is toxic to aquatic life with long-lasting effects.[5]

« MANDATORY: Segregate all solid and liquid waste containing this compound into
Halogenated Waste streams to ensure high-temperature incineration with acid gas
scrubbing.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in safe handling. The lipophilic
nature of the ethyl group combined with the stability of the benzophenone core makes this
compound persistent in the environment.
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Property Data Operational Implication

Use for labeling and inventory

CAS Number 71766-56-8 _
tracking.[2][3]
Chlorine atom requires specific
Molecular Formula C1s5H13CIO o )
incineration protocols.[2][3]
) ] ] Risk of dust generation;
Physical State Solid (Crystalline/Powder)

inhalation hazard.[2][3][4]

) ] Bioaccumulative potential;
- Insoluble in water; Soluble in ) )
Solubility ] requires organic solvent for
organics
cleanup.[2][3]

H315 (Skin Irrit.), H319 (Eye Standard PPE (Nitrile gloves,

GHS Hazards ) . . .
Irrit.), H411 (Aquatic Chronic) goggles) is mandatory.[2][3]

Pre-Disposal Assessment (Decision Logic)[2][3]

Effective disposal begins with characterization. The presence of the chlorine atom on the
aromatic ring renders this compound a precursor to dioxins if incinerated at insufficient
temperatures. Therefore, it must never enter standard "red can" (non-halogenated) waste

streams.[4]

Workflow: Waste Stream Segregation

The following logic gate ensures the compound reaches the correct incineration facility.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Waste Generation:
4-Chloro-4'-ethylbenzophenone

Determine Physical State

Dry Material

Solid Waste Liquid Waste
(Pure compound, contaminated gloves/paper) (Dissolved in solvent/Mother Liquor)

STREAM A: Solid Hazardous Waste Is the solvent Halogenated?
(Label: Toxic, Halogenated Organic Solid) (e.g., DCM, Chloroform)

STREAM B: Halogenated Solvent Waste STREAM B: Halogenated Solvent Waste
(Label: Halogenated Organic Liquid) (Even if solvent is non-halogenated like Ethanol)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Chloro-4'-ethylbenzophenone waste. Note that
even if dissolved in a non-halogenated solvent (like ethanol), the presence of the solute
requires the entire mixture to be treated as halogenated waste.[2][3]

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance or Spill Debris)

Applicability: Expired stocks, contaminated weighing boats, spill cleanup materials (sorbents),
and PPE.[3]
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» Containment: Collect the solid material in a chemically compatible container. For pure
chemical stocks, keep in the original glass bottle if possible.

e Secondary Containment: Place the primary container (or debris) inside a clear, heavy-duty
polyethylene (LDPE) hazardous waste bag (minimum 6 mil thickness).

» Labeling: Affix a hazardous waste label.
o Constituents: Write "4-Chloro-4'-ethylbenzophenone" and "Solid Debris".
o Hazard Checkbox: Mark "Toxic" and "Irritant”.

e Segregation: Deposit into the lab's Solid Hazardous Waste Drum.

o Scientific Rationale: Solids are often shredded before incineration. Segregating prevents
reaction with incompatible liquids in the waste stream.

Scenario B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, rotary evaporator condensates, or washing solvents containing
the compound.

o Selection of Carboy: Select a high-density polyethylene (HDPE) or glass carboy designated
for HALOGENATED WASTE.

o Critical Error Prevention: Never pour this into the "Non-Halogenated/Flammables" carboy.
The chlorine content will violate the acceptance criteria for fuel-blending incineration
facilities.

o Transfer: Use a funnel to prevent spillage. If the solution contains precipitated solids, filter
them out first (treat solids as Scenario A) to prevent clogging the carboy.

e Logging: Immediately log the addition on the carboy's inventory sheet.
o Entry: "Halogenated Organics (4-Chloro-4'-ethylbenzophenone solution)."

o Volume: Record exact volume added.
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Spill Management & Emergency Response

In the event of an accidental release, rapid containment prevents environmental contamination.
Dry Spill (Powder)[2][3]
 |solate: Evacuate the immediate area to let any airborne dust settle (approx. 5 minutes).

o PPE: Don nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If
powder volume is significant (>50g), wear a half-mask respirator with P100 cartridges.

e Cleanup:
o Do not dry sweep. This generates dust.
o Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.
o Scoop the wet slurry into a wide-mouth jar.

o Disposal: Treat all cleanup materials as Scenario A (Solid Waste).

Wet Spill (Solution)[2][3]

o Ventilation: Ensure fume hoods are active; open windows if safe.

e Absorb: Use a universal spill pad or vermiculite.

o Note: If dissolved in DCM or Chloroform, ensure the sorbent is compatible with aggressive
solvents.

o Decontaminate: Wash the surface with a soap and water solution.[6] The compound is
lipophilic; water alone will not remove residues.

o Disposal: Bag all saturated sorbents. Label as "Halogenated Solvent Debris".

Scientific & Regulatory Rationale
Why Segregate Halogenated Waste?
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The distinction between halogenated and non-halogenated waste is not merely bureaucratic; it
is based on combustion chemistry.

Incineration Chemistry: When non-halogenated solvents (acetone, ethanol) are burned, they
produce

and
. This allows them to be used as "fuel blends" in cement kilns.

The Chlorine Problem: Burning 4-Chloro-4'-ethylbenzophenone produces Hydrogen
Chloride gas (

) and, under incomplete combustion, polychlorinated dibenzodioxins (PCDDs).

o Reaction:ngcontent-ng-c780544980=""_nghost-ng-c1768664871="" class="inline ng-star-
inserted">

[2]

Required Treatment: Halogenated waste must be sent to specialized incinerators equipped
with acid gas scrubbers (using caustic soda) to neutralize the

and operate at higher temperatures (>1100°C) to ensure the complete destruction of the
aromatic ring, preventing dioxin formation [1].

Regulatory Context (US EPA/RCRA)

While 4-Chloro-4'-ethylbenzophenone may not have a specific "U" or "P" list code, it falls
under the "Cradle-to-Grave" responsibility of the generator.[2][3]

o Waste Characterization: Due to the chlorine content, it is best practice to manage it under
the umbrella of F-listed spent halogenated solvents (if in solution) or as characteristic
hazardous waste to ensure compliance with 40 CFR 261.31 [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Chloro-4'-ethylbenzophenone | C15H13CIO | CID 2757501 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

¢ 3. Waste Code [rcrainfo.epa.gov]

¢ 4. chemicalbook.com [chemicalbook.com]

¢ 5. lobachemie.com [lobachemie.com]

¢ 6. assets.thermofisher.com [assets.thermofisher.com]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal of 4-Chloro-4'-
ethylbenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302642#4-chloro-4-ethylbenzophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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